Cas no 1506267-37-3 (1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone
• CAS No: 1506267-37-3
• MF: C₇H₄BrF₃OS
• MW: 273.07027053833
• CID: 6781234
• Update Time: 2026-03-12

1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C7H4BrF3OS/c1-3-2-4(13-6(3)8)5(12)7(9,10)11/h2H,1H3
• InChI Key： GZXGBIQHHMRDIC-UHFFFAOYSA-N
• SMILES： C(C1SC(Br)=C(C)C=1)(=O)C(F)(F)F

Additional information on 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone

Comprehensive Overview of 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone (CAS No. 1506267-37-3)

The compound 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone (CAS No. 1506267-37-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique bromo and trifluoroethanone functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel heterocyclic compounds.

In recent years, the demand for fluorinated compounds like 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone has surged due to their enhanced stability and bioavailability. This aligns with the growing trend in drug discovery and material science, where fluorine incorporation is known to improve metabolic resistance and binding affinity. The presence of the bromo substituent further enhances its utility in cross-coupling reactions, making it a valuable intermediate in palladium-catalyzed transformations.

From an industrial perspective, CAS No. 1506267-37-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, researchers are exploring eco-friendly protocols to produce such high-value intermediates. Questions like "How to optimize the synthesis of 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone?" or "What are the latest applications of trifluoroethanone derivatives?" frequently appear in academic and industrial forums, reflecting its relevance.

The structural versatility of 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone also makes it a candidate for photovoltaic materials and organic electronics. Its thienyl backbone is known to facilitate electron delocalization, a property critical for designing conductive polymers. This has led to exploratory studies in optoelectronic devices, where such compounds could potentially replace traditional silicon-based components.

Analytical challenges associated with this compound, such as purity assessment and storage stability, are another area of focus. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control. Given its sensitivity to moisture and light, proper handling protocols are essential to maintain its integrity, a topic often queried in laboratory forums and chemical databases.

In summary, 1-(5-Bromo-4-methyl-2-thienyl)-2,2,2-trifluoroethanone (CAS No. 1506267-37-3) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, applications, and analytical profiling continue to be active areas of research, driven by both academic curiosity and industrial necessity. As the scientific community leans toward precision chemistry, compounds like this will undoubtedly play a pivotal role in shaping future innovations.